Cas no 1207178-51-5 (Tert-butyl 4-(aminomethyl)-4-cyanopiperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(aminomethyl)-4-cyanopiperidine-1-carboxylate
• CAS No: 1207178-51-5
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 2132953
• PubChem ID: 53302075
• Update Time: 2024-11-03

Tert-butyl 4-(aminomethyl)-4-cyanopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(aminomethyl)-4-cyanopiperidine-1-carboxylate
• WT1039
• F95403
• AKOS015897993
• SCHEMBL20571615
• tert-butyl4-(aminomethyl)-4-cyanopiperidine-1-carboxylate
• DB-061783
• 1207178-51-5
• Tert-butyl 4-(aminomethyl)-4-cyanopiperidine-1-carboxylate

• Inchi： 1S/C12H21N3O2/c1-11(2,3)17-10(16)15-6-4-12(8-13,9-14)5-7-15/h4-8,13H2,1-3H3
• InChI Key： POYWVVDLDGFKOK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C#N)(CN)CC1)=O

Computed Properties

• Exact Mass: 239.16337692g/mol
• Monoisotopic Mass: 239.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 79.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids